Cas no 1172028-71-5 (4-(Cyclopropylamino)methylbenzamide Hydrochloride)

4-(Cyclopropylamino)methylbenzamide Hydrochloride is a chemically synthesized compound featuring a cyclopropylamino moiety attached to a benzamide core, stabilized as a hydrochloride salt. This structure enhances its solubility and stability, making it suitable for pharmaceutical and research applications. The cyclopropyl group contributes to steric and electronic effects, potentially improving binding affinity in biological systems. The hydrochloride form ensures consistent purity and handling properties. This compound is primarily utilized in medicinal chemistry as an intermediate for developing bioactive molecules, particularly in targeting specific enzyme or receptor interactions. Its well-defined chemical properties facilitate precise modifications for structure-activity relationship studies.
4-(Cyclopropylamino)methylbenzamide Hydrochloride structure
1172028-71-5 structure
Product Name:4-(Cyclopropylamino)methylbenzamide Hydrochloride
CAS No:1172028-71-5
MF:C11H15ClN2O
MW:226.702601671219
CID:4574909
Update Time:2025-08-05

4-(Cyclopropylamino)methylbenzamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-[(CYCLOPROPYLAMINO)METHYL]BENZAMIDE HYDROCHLORIDE
    • 4-(Cyclopropylamino)methylbenzamide Hydrochloride
    • Inchi: 1S/C11H14N2O.ClH/c12-11(14)9-3-1-8(2-4-9)7-13-10-5-6-10;/h1-4,10,13H,5-7H2,(H2,12,14);1H
    • InChI Key: VSUFQFVTNUUXCW-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(CNC2CC2)=CC=1)(=O)N.Cl

4-(Cyclopropylamino)methylbenzamide Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B424343-50mg
4-[(Cyclopropylamino)methyl]benzamide Hydrochloride
1172028-71-5
50mg
$ 50.00 2022-06-07
TRC
B424343-100mg
4-[(Cyclopropylamino)methyl]benzamide Hydrochloride
1172028-71-5
100mg
$ 95.00 2022-06-07
TRC
B424343-500mg
4-[(Cyclopropylamino)methyl]benzamide Hydrochloride
1172028-71-5
500mg
$ 320.00 2022-06-07
Enamine
EN300-30622-0.05g
4-[(cyclopropylamino)methyl]benzamide hydrochloride
1172028-71-5 95%
0.05g
$64.0 2023-02-14
Enamine
EN300-30622-0.1g
4-[(cyclopropylamino)methyl]benzamide hydrochloride
1172028-71-5 95%
0.1g
$66.0 2023-02-14
Enamine
EN300-30622-0.25g
4-[(cyclopropylamino)methyl]benzamide hydrochloride
1172028-71-5 95%
0.25g
$92.0 2023-02-14
Enamine
EN300-30622-0.5g
4-[(cyclopropylamino)methyl]benzamide hydrochloride
1172028-71-5 95%
0.5g
$175.0 2023-02-14
Enamine
EN300-30622-1.0g
4-[(cyclopropylamino)methyl]benzamide hydrochloride
1172028-71-5 95%
1.0g
$256.0 2023-02-14
Enamine
EN300-30622-2.5g
4-[(cyclopropylamino)methyl]benzamide hydrochloride
1172028-71-5 95%
2.5g
$503.0 2023-02-14
Enamine
EN300-30622-5.0g
4-[(cyclopropylamino)methyl]benzamide hydrochloride
1172028-71-5 95%
5.0g
$743.0 2023-02-14

Additional information on 4-(Cyclopropylamino)methylbenzamide Hydrochloride

4-(Cyclopropylamino)methylbenzamide Hydrochloride: A Comprehensive Overview

4-(Cyclopropylamino)methylbenzamide Hydrochloride, also known by its CAS number 1172028-71-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzamide backbone with a cyclopropylamino group attached to the methyl substituent, which introduces interesting stereochemical and electronic properties. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 4-(Cyclopropylamino)methylbenzamide Hydrochloride involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The use of advanced catalysts has further enhanced the efficiency of these reactions, making the compound more accessible for experimental studies. Notably, the incorporation of the cyclopropyl group introduces strain into the molecule, which can influence its reactivity and bioavailability.

In terms of pharmacological activity, 4-(Cyclopropylamino)methylbenzamide Hydrochloride has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). These receptors are critical targets in drug discovery due to their involvement in numerous physiological processes. Recent findings suggest that the compound exhibits selectivity towards certain GPCR subtypes, which could be exploited for treating conditions such as inflammation, pain, and neurodegenerative diseases. Additionally, preclinical studies have demonstrated that the compound possesses favorable pharmacokinetic properties, including good absorption and moderate clearance rates.

The structural versatility of 4-(Cyclopropylamino)methylbenzamide Hydrochloride has also made it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying the substituents on the benzamide ring or altering the cyclopropyl group, researchers can fine-tune the compound's biological profile. For instance, replacing the cyclopropyl group with other cyclic structures has led to derivatives with enhanced potency and selectivity. These insights are crucial for advancing the compound into clinical trials and optimizing its therapeutic potential.

From an industrial perspective, the production of 4-(Cyclopropylamino)methylbenzamide Hydrochloride requires adherence to stringent quality control measures to ensure consistency and safety. The compound is typically synthesized in controlled laboratory settings using state-of-the-art equipment and analytical techniques. Regulatory compliance is also a critical consideration, as the compound must meet international standards for pharmaceutical ingredients.

In conclusion, 4-(Cyclopropylamino)methylbenzamide Hydrochloride, with its unique chemical structure and promising pharmacological properties, represents a valuable asset in contemporary drug discovery efforts. As research continues to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapeutics targeting complex biological systems.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd